Cas no 1849193-75-4 (2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid)
2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1849193-75-4
- 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid
- 2-(1-Amino-2,3-dimethylcyclobutyl)aceticacid
- EN300-1287432
-
- Inchi: 1S/C8H15NO2/c1-5-3-8(9,6(5)2)4-7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)
- InChI Key: VXPWWXQJRDIMRN-UHFFFAOYSA-N
- SMILES: OC(CC1(CC(C)C1C)N)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 63.3Ų
2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287432-1.0g |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287432-50mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-100mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-250mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-500mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-1000mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-2500mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-5000mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1287432-10000mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetic acid |
1849193-75-4 | 10000mg |
$3929.0 | 2023-10-01 |
2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid
2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid (CAS No. 1849193-75-4): A Comprehensive Overview
2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid (CAS No. 1849193-75-4) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct cyclobutyl structure and amino functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The cyclobutyl ring in 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid imparts unique conformational properties to the molecule, which can influence its binding affinity and selectivity towards specific biological targets. The presence of the amino group further enhances its potential for forming hydrogen bonds, which is crucial for interactions with proteins and other biomolecules.
Recent studies have highlighted the potential of 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid has shown potential as an antiviral agent. A study conducted by a team at the University of California, San Francisco, revealed that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells.
The pharmacokinetic properties of 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective therapeutic agents. The compound is well-absorbed orally and has a reasonable half-life in vivo, suggesting its potential for oral administration in clinical settings.
In terms of safety and toxicity, preliminary studies have shown that 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid is generally well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.
The synthetic route for producing 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid has been optimized to ensure high yields and purity. One common approach involves the reaction of 1-amino-2,3-dimethylcyclobutane with chloroacetic acid followed by deprotection steps to yield the final product. This synthetic method is scalable and suitable for large-scale production in pharmaceutical settings.
In conclusion, 2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid (CAS No. 1849193-75-4) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammatory disorders, viral infections, and other diseases. Ongoing research continues to uncover new applications and optimize its use in clinical settings.
1849193-75-4 (2-(1-Amino-2,3-dimethylcyclobutyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)